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Compound of Interest

Compound Name: Sulfaclozine sodium

Cat. No.: B1498937 Get Quote

Ensuring the safe and compliant disposal of sulfaclozine sodium is paramount for laboratory

safety and environmental protection. This guide provides essential, step-by-step procedures for

researchers, scientists, and drug development professionals to manage sulfaclozine sodium
waste, from initial handling to final disposal, in accordance with regulatory guidelines.

Hazard Profile and Safety Precautions
Sulfaclozine sodium is classified as harmful if swallowed, a skin and eye irritant, and may

cause respiratory irritation.[1][2] Adherence to strict safety protocols during handling and

disposal is crucial. Always consult the Safety Data Sheet (SDS) for detailed hazard information

and wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.[1]

Step-by-Step Disposal Procedure
The proper disposal of sulfaclozine sodium and its containers must be conducted in

accordance with local, state, and federal regulations.[1][3] Improper disposal, such as flushing

down the drain, is strongly discouraged due to the potential for environmental contamination.[4]

Waste Identification and Segregation:

Unused or Expired Product: Pure, unused, or expired sulfaclozine sodium should be

treated as chemical waste.
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Contaminated Materials: Items such as gloves, weighing paper, and pipette tips that have

come into direct contact with sulfaclozine sodium should be considered contaminated

waste.

Empty Containers: Even if seemingly empty, containers may retain product residue and

should be disposed of as chemical waste.

Waste Collection and Storage:

Collect all sulfaclozine sodium waste in a designated, properly labeled, and sealed

container.

The container should be stored in a secure, well-ventilated area, away from incompatible

materials.[1]

Disposal Pathway Determination:

Non-Hazardous Waste Stream: In many cases, sulfaclozine sodium may not be

classified as a hazardous waste under the Resource Conservation and Recovery Act

(RCRA).[3][4] However, this can vary based on state and local regulations.

Hazardous Waste Stream: If mixed with a solvent or other substance that is considered

hazardous, the entire mixture must be disposed of as hazardous waste.

Consult with Environmental Health and Safety (EHS): Your institution's EHS department is

the primary resource for determining the correct disposal pathway and providing the

necessary waste containers and labels.

Arranging for Final Disposal:

Contact a certified chemical waste disposal contractor to arrange for the pickup and final

disposal of the collected waste.

The most common method for pharmaceutical waste disposal is incineration at a permitted

facility.[5] Some safety data sheets for sulfaclozine sodium specify disposal at an

industrial combustion plant.[2]
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Quantitative Data Summary
While specific disposal limits for sulfaclozine sodium are not broadly established and depend

on local regulations, the following table summarizes its key hazard classifications, which inform

disposal decisions.

Hazard
Classification

Category GHS Code Description

Acute Toxicity, Oral Category 4 H302
Harmful if swallowed.

[1][2]

Skin

Corrosion/Irritation
Category 2 H315

Causes skin irritation.

[1][2]

Serious Eye

Damage/Irritation
Category 2A H319

Causes serious eye

irritation.[1][2]

Specific Target Organ

Toxicity
Category 3 H335

May cause respiratory

irritation.[1][2]

Experimental Protocols Cited
This guidance is based on standard chemical waste disposal protocols and information

synthesized from safety data sheets and regulatory guidelines. No specific experimental

protocols for the disposal of sulfaclozine sodium are cited, as disposal is a regulated process

rather than an experimental one.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

sulfaclozine sodium waste in a laboratory setting.
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Generate Sulfaclozine Sodium Waste

Is the waste pure or mixed with non-hazardous materials?

Is the waste mixed with RCRA hazardous materials?

No

Segregate as RCRA Hazardous Waste

Yes

Segregate as Non-Hazardous Chemical Waste

No Yes

Store in a labeled, sealed container in a designated area

Contact Environmental Health & Safety (EHS) for pickup

Disposal by licensed waste contractor (e.g., incineration)

Click to download full resolution via product page

Caption: Decision workflow for the disposal of sulfaclozine sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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